Cas no 51690-39-2 (Benzenamine, 4-(2,4-dinitrophenoxy)-N,N-diethyl-)

• Product Name: Benzenamine, 4-(2,4-dinitrophenoxy)-N,N-diethyl-
• CAS No: 51690-39-2
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• CID: 361639
• PubChem ID: 71366030
• Update Time: 2025-04-19

Benzenamine, 4-(2,4-dinitrophenoxy)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2,4-dinitrophenoxy)-N,N-diethyl-
• 4-(2,4-dinitrophenoxy)-N,N-diethylaniline
• DTXSID40789408
• 51690-39-2

• Inchi： 1S/C16H17N3O5/c1-3-17(4-2)12-5-8-14(9-6-12)24-16-10-7-13(18(20)21)11-15(16)19(22)23/h5-11H,3-4H2,1-2H3
• InChI Key： HUOSFKMKIUETBJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 331.11691
• Monoisotopic Mass: 331.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 98.75